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Compound of Interest

Compound Name: PhiKan 083 hydrochloride

Cat. No.: B1677686 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of PhiKan 083 hydrochloride, a

carbazole derivative of significant interest in cancer research. Tailored for researchers,

scientists, and drug development professionals, this document details the chemical structure,

properties, and biological activity of PhiKan 083 hydrochloride, with a focus on its role as a

stabilizer of the mutant p53 protein. All quantitative data is presented in clear, structured tables,

and a detailed signaling pathway diagram illustrates its mechanism of action.

Chemical Structure and Properties
PhiKan 083 hydrochloride, systematically named 9-Ethyl-N-methyl-9H-carbazole-3-

methanamine hydrochloride, is a small molecule designed to interact with the p53 tumor

suppressor protein. Its core structure is a carbazole ring system, which serves as a scaffold for

its biological activity.

Table 1: Chemical Identifiers of PhiKan 083 Hydrochloride
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Identifier Value

IUPAC Name
9-Ethyl-N-methyl-9H-carbazole-3-methanamine

hydrochloride

CAS Number 1050480-30-2[1][2][3][4]

Molecular Formula C₁₆H₁₉ClN₂[1][2]

SMILES Cl.CCn1c2ccccc2c2cc(CNC)ccc12[2]

Table 2: Physicochemical Properties of PhiKan 083 Hydrochloride

Property Value

Molecular Weight 274.79 g/mol [1][5]

Solubility Soluble in DMSO and Water[3][6]

Storage

4°C, sealed storage, away from moisture. In

solvent: -80°C for 6 months; -20°C for 1

month[1]

Purity ≥99% (HPLC)[3]

Biological Activity and Mechanism of Action
PhiKan 083 hydrochloride is a p53 stabilizing agent that specifically targets the Y220C

mutant of the p53 protein.[1][3][7] The Y220C mutation is a common oncogenic mutation that

destabilizes the p53 protein, leading to a loss of its tumor-suppressive function. PhiKan 083

binds to a surface cavity created by this mutation, thereby stabilizing the protein's conformation

and slowing its thermal denaturation.[1] This stabilization is thought to rescue the wild-type

function of the mutant p53, including the induction of apoptosis in cancer cells.

Table 3: Binding Affinity of PhiKan 083 for p53-Y220C
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Measurement Technique Kd (Dissociation Constant) Cell Line

Not Specified 167 µM[1][7] -

Not Specified 150 µM[1] Ln229 cells

NMR 167 µM[4] -

Analytical Ultracentrifugation 170 µM (at 10°C)[4] -

Isothermal Titration

Calorimetry
125 ± 10 µM[4] -

In vitro studies have demonstrated that PhiKan 083 can reduce the viability of cancer cells

harboring the p53-Y220C mutation.[1] For instance, treatment of engineered Ln229 cells with

125 µM PhiKan 083 for 48 hours resulted in a significant reduction in cell viability.[1]

Furthermore, its pro-apoptotic activity can be enhanced when used in combination with other

agents.[1]

p53 Signaling Pathway and PhiKan 083 Intervention
The p53 signaling pathway plays a crucial role in preventing tumor development by inducing

cell cycle arrest, senescence, or apoptosis in response to cellular stress. The Y220C mutation

disrupts this pathway by destabilizing the p53 protein. PhiKan 083 acts to restore this pathway

by stabilizing the mutant protein.
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Figure 1. Mechanism of PhiKan 083 HCl in the p53 signaling pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of

PhiKan 083 hydrochloride are described in the primary literature, most notably by Boeckler et

al. in the Proceedings of the National Academy of Sciences (2008).[1] Researchers are

encouraged to consult this publication for comprehensive methodologies. The key experimental

approaches referenced in this guide include:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to determine the binding affinity

(Kd) of PhiKan 083 to the p53-Y220C mutant.[4]

Analytical Ultracentrifugation: Employed to independently measure the dissociation constant

of the PhiKan 083 and p53-Y220C complex.[4]

Isothermal Titration Calorimetry (ITC): Utilized to characterize the stoichiometry and

thermodynamics of the binding interaction.[4]

Cell Viability Assays: Performed to assess the cytotoxic effects of PhiKan 083 on cancer cell

lines expressing the p53-Y220C mutation.[1]

This technical guide serves as a foundational resource for researchers investigating the

therapeutic potential of PhiKan 083 hydrochloride. For further details and specific

experimental conditions, direct consultation of the cited primary research articles is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677686#chemical-structure-and-properties-of-
phikan-083-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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